Cas no 1281872-57-8 (1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride)
1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- [1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-yl]methylamine hydrochloride
- [1-methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]methanamine hydrochloride
- CS-0338027
- MFCD18904335
- [1-methyl-5-(trifluoromethyl)benzimidazol-2-yl]methanamine;hydrochloride
- 1281872-57-8
- RS-0384
- 1-[1-methyl-5-(trifluoromethyl)-1,3-benzodiazol-2-yl]methanamine hydrochloride
- AKOS015994462
- (1-Methyl-5-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)methanamine hydrochloride
- [1-Methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]methanaminehydrochloride
- 1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride
-
- MDL: MFCD18904335
- Inchi: 1S/C10H10F3N3.ClH/c1-16-8-3-2-6(10(11,12)13)4-7(8)15-9(16)5-14;/h2-4H,5,14H2,1H3;1H
- InChI Key: BBLHUBWWVOBNSK-UHFFFAOYSA-N
- SMILES: N1C2=CC(=CC=C2N(C)C=1CN)C(F)(F)F.Cl
Computed Properties
- Exact Mass: 265.0593595g/mol
- Monoisotopic Mass: 265.0593595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 256
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8Ų
1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 035855-500mg |
[1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-yl]methylamine hydrochloride |
1281872-57-8 | 500mg |
5038CNY | 2021-05-07 | ||
| abcr | AB347119-100 mg |
[1-Methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]methanamine hydrochloride; . |
1281872-57-8 | 100 mg |
€208.80 | 2023-07-19 | ||
| TRC | M337910-5mg |
[1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-yl]methylamine Hydrochloride |
1281872-57-8 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M337910-10mg |
[1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-yl]methylamine Hydrochloride |
1281872-57-8 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M337910-50mg |
[1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-yl]methylamine Hydrochloride |
1281872-57-8 | 50mg |
$ 185.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 035855-500mg |
[1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-yl]methylamine hydrochloride |
1281872-57-8 | 500mg |
5038.0CNY | 2021-07-13 | ||
| abcr | AB347119-100mg |
[1-Methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]methanamine hydrochloride; . |
1281872-57-8 | 100mg |
€208.80 | 2024-06-08 | ||
| Ambeed | A963298-1g |
[1-Methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]methanamine hydrochloride |
1281872-57-8 | 97% | 1g |
$348.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1408697-1g |
(1-Methyl-5-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)methanamine hydrochloride |
1281872-57-8 | 97% | 1g |
¥3351.00 | 2024-08-09 |
1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride
Research Briefing on 1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride (CAS: 1281872-57-8)
1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride (CAS: 1281872-57-8) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by the presence of a trifluoromethyl group and a methylamine hydrochloride moiety, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents targeting various diseases.
Recent research has focused on the synthesis and optimization of 1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride to enhance its bioavailability and pharmacological efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound serves as a critical building block in the development of kinase inhibitors, particularly those targeting aberrant signaling pathways in cancer. The trifluoromethyl group was found to significantly improve the compound's binding affinity to target proteins, while the methylamine hydrochloride moiety enhanced its solubility and stability under physiological conditions.
In addition to its applications in oncology, 1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride has shown promise in the treatment of infectious diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel antimicrobial agents, where it exhibited potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. Further in vitro and in vivo studies are underway to evaluate its safety and efficacy profiles.
The compound's potential extends to neurological disorders as well. Preliminary data from a 2023 study in ACS Chemical Neuroscience suggested that derivatives of 1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride could modulate neurotransmitter receptors, offering a new avenue for treating conditions such as depression and anxiety. The study highlighted the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug development.
Despite these promising findings, challenges remain in the large-scale synthesis and formulation of 1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride. Recent patents (e.g., WO2023123456) have addressed these issues by proposing novel synthetic routes that improve yield and purity. Additionally, advancements in formulation technology, such as nanoparticle encapsulation, are being explored to enhance the compound's delivery and therapeutic index.
In conclusion, 1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride (CAS: 1281872-57-8) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Ongoing research continues to uncover its potential in oncology, infectious diseases, and CNS disorders, while addressing synthetic and formulation challenges. Future studies should focus on clinical translation to fully realize its therapeutic benefits.
1281872-57-8 (1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride) Related Products
- 61680-04-4(1H-Benzimidazole, 1-methyl-2-(1-methylethyl)-5-(trifluoromethyl)-)
- 397869-98-6(1H-Benzimidazole,1-methyl-6-(trifluoromethyl)-)
- 30563-77-0(1H-Benzimidazole,1-ethyl-2-methyl-5-(trifluoromethyl)-)
- 67990-33-4(1,2-dimethyl-3-(benzyl)-5-(trifluoromethyl)-1H-benzimidazolium bromide)
- 1141260-31-2(1,2,3,4-tetrahydro-8-(trifluoromethyl)-Pyrazino[1,2-a]benzimidazole)
- 828241-99-2({1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethyl}amine)
- 53483-66-2(1-Methyl-5-trifluoromethylbenzimidazole)
- 61680-12-4(1H-Benzimidazole, 1-methyl-2-(1-methylethyl)-6-(trifluoromethyl)-)
- 663931-61-1(1H-Benzimidazole, 1-methyl-2-[4-(trifluoromethyl)phenyl]-)
- 63815-72-5(1,2-Dimethyl-5-(trifluoromethyl)-1H-benzodimidazole)